Cas no 639858-63-2 (N-Cyclopropyl 3-bromo-4-fluorobenzamide)

• Product Name: N-Cyclopropyl 3-bromo-4-fluorobenzamide
• CAS No: 639858-63-2
• MF: C₁₀H₉BrFNO
• MW: 258.086965322495
• MDL: MFCD11053799
• CID: 500845
• PubChem ID: 22019090
• Update Time: 2025-04-19

N-Cyclopropyl 3-bromo-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-cyclopropyl-4-fluorobenzamide
• Benzamide,3-bromo-N-cyclopropyl-4-fluoro-
• N-Cyclopropyl 3-bromo-4-fluorobenzamide
• 3-bromo-4-fluoro-N-cyclopropylbenzamide
• A867971
• 639858-63-2
• JXLIVLFFWYPTJI-UHFFFAOYSA-N
• AKOS015834168
• BS-23750
• MFCD11053799
• SCHEMBL2864006
• DTXSID10621583
• DB-371495
• Benzamide, 3-bromo-N-cyclopropyl-4-fluoro- (9CI)
• N-CYCLOPROPYL-3-BROMO-4-FLUOROBENZAMIDE

• MDL： MFCD11053799
• Inchi： 1S/C10H9BrFNO/c11-8-5-6(1-4-9(8)12)10(14)13-7-2-3-7/h1,4-5,7H,2-3H2,(H,13,14)
• InChI Key： JXLIVLFFWYPTJI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(NC1CC1)=O)F

Computed Properties

• Exact Mass: 256.98500
• Monoisotopic Mass: 256.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 332.4±32.0 °C at 760 mmHg
• Flash Point: 154.8±25.1 °C
• PSA: 29.10000
• LogP: 2.87130
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Cyclopropyl 3-bromo-4-fluorobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)